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Abstract

This document provides a comprehensive technical overview of 2-(4-acetylphenoxy)-N,N-
dimethylacetamide, a compound of interest for its potential applications in medicinal chemistry
and materials science. As this molecule is not extensively described in publicly available
literature, this guide synthesizes information from foundational chemical principles and data on
analogous structures to present a predictive yet scientifically grounded profile. We will cover its
core chemical identity, a robust protocol for its synthesis via Williamson ether synthesis,
detailed methodologies for its purification and characterization, and an expert analysis of its
predicted physicochemical and spectral properties. Furthermore, we explore its potential
biological relevance and applications, drawing parallels with structurally related
phenoxyacetamide and acetophenone derivatives. This guide is designed to serve as a
foundational resource for researchers initiating studies on this compound.

Introduction and Molecular Overview
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2-(4-acetylphenoxy)-N,N-dimethylacetamide is an organic molecule featuring a para-
substituted aromatic ring, an ether linkage, and a tertiary amide functional group. Its structure
combines the features of 4-hydroxyacetophenone and N,N-dimethylacetamide, suggesting a
unique profile of chemical reactivity and potential biological activity. The presence of a ketone,
an ether, and an amide group offers multiple points for further chemical modification, making it
a potentially versatile intermediate in synthetic chemistry.

Acetophenone derivatives are a well-established class of compounds with a wide range of
pharmacological activities, including anticancer, antioxidant, anti-inflammatory, and
antimicrobial properties[1]. Similarly, the phenoxyacetamide scaffold is a key structural motif in
numerous therapeutic agents, exhibiting activities such as antibacterial, anticonvulsant, and
anti-inflammatory effects. The strategic combination of these two pharmacophores in a single
molecular entity makes 2-(4-acetylphenoxy)-N,N-dimethylacetamide a compelling target for
discovery research.

Chemical Identity

The fundamental identifiers for this compound are detailed below.

Property Value Source | Method

2-(4-acetylphenoxy)-N,N- )
IUPAC Name ] ) Lexichem
dimethylacetamide

Molecular Formula C12H15NOs3 Calculated
Molecular Weight 221.25 g/mol Calculated
) CC(=0)C1=CC=C(C=C1)0CC
Canonical SMILES Calculated
(=O)N(C)C
InChl Key (Predicted) Calculated
CAS Number Not Assigned

Proposed Synthesis Pathway: Williamson Ether
Synthesis
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The most logical and efficient route for the synthesis of 2-(4-acetylphenoxy)-N,N-
dimethylacetamide is the Williamson ether synthesis. This classic Sn2 reaction involves the
nucleophilic attack of a phenoxide ion on an alkyl halide[2][3]. In this case, the phenoxide of 4-
hydroxyacetophenone attacks the electrophilic carbon of 2-chloro-N,N-dimethylacetamide.

Reaction Scheme

Reactants Reagents

Base (e.g., K2COs3)
Solvent (e.g., Acetone, DMF)

4-Hydroxyacetophenone 2-Chloro-N,N-dimethylacetamide

+

Product
Y

Y
2-(4-acetylphenoxy)-N,N-dimethylacetamide

Click to download full resolution via product page

Caption: Proposed Williamson ether synthesis route.

Rationale for Experimental Choices

» Nucleophile Formation: 4-Hydroxyacetophenone is a phenol and thus sufficiently acidic to be
deprotonated by a moderately strong base. Potassium carbonate (K2COs) is an excellent
choice as it is inexpensive, easy to handle, and strong enough to form the phenoxide
nucleophile without causing unwanted side reactions[4]. Stronger bases like sodium hydride
(NaH) could also be used but require more stringent anhydrous conditions[5].

» Electrophile: 2-Chloro-N,N-dimethylacetamide is an ideal electrophile. The chlorine is
attached to a primary carbon, which is highly favorable for an Sn2 reaction, minimizing the
risk of competing elimination reactions[2][3].
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e Solvent: A polar aprotic solvent is required to dissolve the reactants and facilitate the Sn2
mechanism. Acetone or N,N-dimethylformamide (DMF) are suitable choices. Acetone is less
toxic and has a convenient boiling point for refluxing, while DMF offers higher solubility for
the phenoxide salt, potentially leading to faster reaction rates[6].

Detailed Experimental Protocol

e Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add 4-hydroxyacetophenone (1.0 eq.), potassium carbonate (2.0 eq.), and
acetone (10-15 mL per gram of 4-hydroxyacetophenone).

e Reaction Initiation: Stir the suspension at room temperature for 15 minutes to facilitate the
formation of the potassium phenoxide salt.

» Addition of Electrophile: Add 2-chloro-N,N-dimethylacetamide (1.1 eq.) to the suspension.

o Reflux: Heat the reaction mixture to reflux (approx. 56 °C for acetone) and maintain for 6-12
hours. The progress of the reaction should be monitored by Thin Layer Chromatography
(TLC) until the starting 4-hydroxyacetophenone is consumed.

o Workup: a. Allow the reaction mixture to cool to room temperature. b. Filter the mixture to
remove the inorganic salts (K2COs and KCI). Wash the solid residue with a small amount of
acetone. c. Combine the filtrates and evaporate the solvent under reduced pressure using a
rotary evaporator. d. Dissolve the resulting crude residue in a suitable organic solvent like
ethyl acetate or dichloromethane (DCM). e. Wash the organic layer sequentially with water
(2x), 1 M NaOH solution (2x) to remove any unreacted phenol, and finally with brine (1x). f.
Dry the organic layer over anhydrous sodium sulfate (Na2S0a), filter, and concentrate in
vacuo to yield the crude product.

Purification and Verification

Purification of the crude product is essential to obtain a sample of high purity suitable for further
analysis and application. Characterization using multiple analytical techniques is then required
to confirm the structure and identity of the synthesized compound.

Purification Protocol
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Method 1: Recrystallization Recrystallization is a preferred method if the product is a solid at
room temperature[7].

e Solvent Screening: Test the solubility of the crude product in various solvents (e.g., ethanol,
isopropanol, ethyl acetate/hexane mixtures) to find a suitable system where the compound is
sparingly soluble at room temperature but highly soluble when heated[5][8]. An ethanol/water
or ethyl acetate/hexane mixture is a likely candidate.

e Procedure: Dissolve the crude solid in a minimum amount of the chosen hot solvent system.
If insoluble impurities are present, perform a hot gravity filtration. Allow the solution to cool
slowly to room temperature, followed by further cooling in an ice bath to induce
crystallization.

« |solation: Collect the pure crystals by vacuum filtration, wash with a small amount of the cold
recrystallization solvent, and dry under vacuum.

Method 2: Flash Column Chromatography If the product is an oil or if recrystallization fails to
provide adequate purity, flash column chromatography is the method of choice[3][9].

» Stationary Phase: Silica gel is the standard stationary phase.

e Mobile Phase (Eluent): Determine an appropriate solvent system using TLC. A mixture of a
non-polar solvent (e.g., hexane or petroleum ether) and a moderately polar solvent (e.g.,
ethyl acetate) is typical. A gradient elution, starting with a low polarity mixture and gradually
increasing the polarity, may be necessary for optimal separation[3].

e Procedure: Pack a column with silica gel. The crude product can be loaded directly or pre-
adsorbed onto a small amount of silica gel. Elute the column with the chosen solvent system,
collecting fractions.

e Analysis: Analyze the collected fractions by TLC to identify those containing the pure
product. Combine the pure fractions and evaporate the solvent to yield the purified
compound.

Caption: General purification workflow for the target compound.

Analytical Characterization Workflow
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Confirmation of the structure and purity of the synthesized 2-(4-acetylphenoxy)-N,N-
dimethylacetamide requires a suite of analytical techniques[8][10].

Technique Purpose

Confirms the carbon-hydrogen framework and
*H and #C NMR Spectroscopy connectivity of atoms

Determines the molecular weight and provides
Mass Spectrometry (MS) ) i . .
structural information via fragmentation patterns.

Identifies the presence of key functional groups

Infrared (IR) Spectroscopy (C=0, C-0-C, C-N)

High-Performance Liquid Chromatography

Assesses the purity of the final compound.
(HPLC)

) Determines the elemental composition (C, H, N)
Elemental Analysis )
to confirm the molecular formula.

Predicted Physicochemical and Spectral Properties

The following properties are predicted based on the molecular structure and data from

analogous compounds.

Predicted Physicochemical Properties
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Property

Predicted Value

Rationale | Method

Physical State

White to off-white solid or

Presence of polar groups and

aromatic ring often leads to

viscous oll ]
solids.
_ _ Estimate based on similar
Melting Point 80-120°C ) )
aromatic ketones and amides.
High molecular weight and
Boiling Point > 300 °C (at atm. pressure) polar functional groups lead to
a high boiling point.
Soluble in polar organic )
The amide and ketone groups
B solvents (DCM, Acetone, Ethyl ) ]
Solubility provide polarity, but the overall
Acetate, DMSO, DMF). ) ]
) ] molecule is largely organic.
Sparingly soluble in water.
In silico prediction; indicates
logP ~15-25

moderate lipophilicity.

Predicted Spectral Data

The predicted proton NMR spectrum will show distinct signals for each unique proton

environment.
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Chemical Shift

Multiplicity Integration Assignment Rationale
(3, ppm)

Protons ortho to
the electron-
withdrawing

Aromatic H acetyl group are

(ortho to C=0) deshielded and
appear
downfield[11]
[12].

~7.95 Doublet (d) 2H

Protons ortho to
the electron-
donating ether
Aromatic H oxygen are
~7.00 Doublet (d) 2H i i
(ortho to ether) shielded relative
to the other
aromatic

protons[11][12].

Methylene
protons adjacent
to an ether
~4.80 Singlet (s) 2H -O-CH2-C=0 oxygen and a
carbonyl group
are significantly
deshielded[13].

N-methyl groups
of a
dimethylamide
are

~3.10 Singlet (s) 3H N__CH3 (trans to diastereotopic

c=0) and can show

two singlets due
to restricted

rotation.
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~2.95

Singlet (s)

The chemical
shift difference
between the two
N-CHs (cis to
3H N-methyl groups
C=0) . -
is characteristic
of tertiary

amides.

~2.55

Singlet (s)

The methyl
protons of the
acetyl group

3H -C(=0)-CHs appear in the
typical range for
a methyl
ketone[11].

The carbon spectrum will confirm the number of unique carbon environments.
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Chemical Shift (6, ppm)

Assignment

Rationale

~ 197

Acetyl C=0

Typical range for an aryl
ketone carbonyl carbon[14][15]
[16].

~ 168

Amide C=0

Typical range for a tertiary
amide carbonyl carbon[14][15]
[16].

~ 162

Aromatic C-O

The aromatic carbon attached
to the ether oxygen is
deshielded[14][15].

~131

Aromatic C-C=0

The quaternary aromatic
carbon attached to the acetyl
group[14][15].

~ 130

Aromatic CH

Aromatic carbons ortho to the

acetyl group[14][15].

~114

Aromatic CH

Aromatic carbons ortho to the
ether oxygen[14][15].

~ 68

-O-CHz-

The methylene carbon is
deshielded by the adjacent
oxygen[14].

~ 37

N-methyl carbons of a
dimethylamide[14][15].

~35

N-CHs

The two N-methyl carbons may

be slightly inequivalent.

~ 26

-C(=0)-CHs

The methyl carbon of the
acetyl group[14][15].

The IR spectrum will show characteristic absorption bands for the key functional groups.
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Wavenumber (cm~?) Intensity Assignment

~ 1680 Strong C=0 stretch (Aryl Ketone)

~ 1650 Strong C=0 stretch (Tertiary Amide)
~ 1600, ~1500 Medium C=C stretch (Aromatic Ring)
~ 1250 Strong C-O-C stretch (Aryl Ether)

~ 1180 Strong C-N stretch (Amide)

Electron lonization (El) mass spectrometry would likely show a prominent molecular ion peak
(M*) due to the stability of the aromatic system.

Predicted Fragmentation Pathways:

o Alpha-cleavage at the ketone: Loss of a methyl radical (*CHs, -15 amu) to form a stable
acylium ion [C11H12NOs]*.

» Alpha-cleavage at the ether: Cleavage of the C-C bond adjacent to the ether oxygen is a
common pathway for ethers[1][2].

+ Amide fragmentation: Cleavage of the C-C bond alpha to the amide nitrogen can lead to the
formation of the [CON(CHs)2]* fragment or related ions[1].

o McLafferty Rearrangement: Not expected for the ketone, but possible if longer alkyl chains
were present.

o Cleavage of the ether bond: A prominent fragment corresponding to the [M -
OCH2CON(CHs3s)z]* ion (the 4-acetylphenoxy cation) or the [OCH2CON(CHs):z]* ion could be
observed.

Potential Applications and Biological Relevance

The hybrid structure of 2-(4-acetylphenoxy)-N,N-dimethylacetamide suggests several
avenues for investigation in drug discovery and materials science.

o Medicinal Chemistry:
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o Enzyme Inhibition: The acetophenone moiety is present in compounds with known
biological activities. The overall structure could be explored as an inhibitor for various
enzymes.

o Antimicrobial/Anticancer Agents: Both phenoxyacetamide and acetophenone derivatives
have been reported to possess antimicrobial and cytotoxic activities[1]. This compound
could serve as a lead structure for the development of new therapeutic agents.

o Neuroprotective Agents: Some phenoxyacetamide derivatives have shown potential in
treating neurodegenerative diseases.

e Synthetic Intermediate: The ketone functionality can be readily converted into other groups
(e.g., alcohols, oximes, hydrazones), providing a handle for creating a library of derivatives
for structure-activity relationship (SAR) studies.

o Materials Science: The polar nature of the molecule, combined with its aromatic core, could
lend itself to applications in polymer chemistry or as a component in liquid crystal
formulations, pending further investigation of its physical properties.

Safety and Handling

While specific toxicity data for 2-(4-acetylphenoxy)-N,N-dimethylacetamide is unavailable,
precautions should be taken based on its constituent functional groups and precursors.

» Precursors: 4-hydroxyacetophenone can be an irritant. 2-chloro-N,N-dimethylacetamide is a
corrosive and toxic compound that should be handled with extreme care in a fume hood.

e Product: As a novel chemical, it should be treated as potentially hazardous. Standard
laboratory personal protective equipment (PPE), including safety glasses, a lab coat, and
chemical-resistant gloves, should be worn at all times. All manipulations should be
performed in a well-ventilated fume hood.

Conclusion

2-(4-acetylphenoxy)-N,N-dimethylacetamide represents an intriguing, albeit under-explored,
chemical entity. This guide provides a robust, scientifically-defensible framework for its
synthesis, purification, and characterization. The proposed Williamson ether synthesis is a
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high-yielding and straightforward approach, and the outlined analytical workflow provides a
self-validating system for structural confirmation. Based on the analysis of its structural
components, this compound holds promise as a versatile building block in medicinal chemistry
and other fields. The predictive data herein should serve as a valuable starting point for any
research group aiming to explore the chemistry and potential applications of this novel
molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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